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Compound of Interest

Compound Name: 2-Nitro-2-butene
CAS No.: 4812-23-1
Cat. No.: B14748171
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
2-Nitro-2-butene, including its molecular weight and other key quantitative data. It also details
an experimental protocol for its synthesis and outlines relevant analytical methodologies.
Furthermore, this guide employs data visualization to illustrate the synthetic pathway and a
characteristic reaction mechanism.

Core Molecular and Physical Properties

2-Nitro-2-butene is a nitroalkene with the chemical formula C4H7NO:. It is a valuable
intermediate in organic synthesis. A summary of its key quantitative properties is presented in
the table below.
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Property Value Source
Molecular Formula CaH7NO2 [1112][3]
Molecular Weight 101.105 g/mol [11[2][3]
Exact Mass 101.047678466 Da [1]
Boiling Point 145.6 °C at 760 mmHg [1]
Density 1.003 g/cm3 [1]
Vapor Pressure 6.07 mmHg at 25°C [1]
Flash Point 45.8 °C [1]

LogP (Octanol/Water Partition
o 1.710 [1]
Coefficient)

Synthesis of 2-Nitro-2-butene: An Experimental
Protocol

A common method for the synthesis of nitroalkenes such as 2-Nitro-2-butene involves the
dehydration of the corresponding B-nitro alcohol. The following protocol is a general procedure
adapted from the synthesis of similar nitroolefins.

Reaction: Dehydration of 2-nitro-butan-3-ol

Materials:

2-nitro-butan-3-ol

Phthalic anhydride

Anhydrous magnesium sulfate

e Ice

Equipment:
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Round-bottomed flask (250 mL)

Magnetic stirring bar

Vacuum-insulated Vigreux column (10 cm)

Stillhead with thermometer

Condenser

Receiving flask (50 mL)

Water aspirator

Oil bath

Separatory funnel

Procedure:

A 250 mL round-bottomed flask is charged with phthalic anhydride and 2-nitro-butan-3-ol.

The flask is equipped with a Vigreux column, stillhead, condenser, and a receiving flask. The
system is connected to a water aspirator and evacuated.

The reaction vessel is heated in an oil bath to 150°C until the phthalic anhydride melts and a
homogeneous solution is formed.

The receiving flask is cooled in an ice bath, and the oil bath temperature is raised to 180-
185°C.

The 2-Nitro-2-butene product co-distills with water and is collected in the receiving flask.

The distillation is continued until no more product is collected.

The distillate is transferred to a separatory funnel, and the organic layer (2-Nitro-2-butene)
is separated from the aqueous layer.

The organic layer is dried over anhydrous magnesium sulfate.
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e The final product can be further purified by vacuum distillation.

Analytical Methods

The analysis of nitro compounds like 2-Nitro-2-butene can be performed using various
chromatographic techniques. High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC) are commonly employed.

For HPLC analysis of a similar compound, 2-nitrobutane, a reverse-phase (RP) method can be
utilized with a mobile phase consisting of acetonitrile, water, and an acid modifier like
phosphoric acid or formic acid for Mass Spectrometry (MS) compatibility.

Gas Chromatography (GC) coupled with a Flame lonization Detector (FID) or a Mass
Spectrometer (MS) is also a powerful tool for the analysis of volatile nitro compounds. For air
monitoring of related compounds like 2-nitropropane, samples can be collected on adsorbent
tubes (e.g., Chromosorb 106) and then desorbed with a suitable solvent like ethyl acetate for
GC analysis.

Visualizing Chemical Pathways

To better understand the synthesis and reactivity of 2-Nitro-2-butene, the following diagrams
illustrate the synthetic route and a fundamental reaction mechanism.

(Z-Nitro-butan-s-ol Phthalic Anhydride,@—»(z-Nitro-2-butene)

Click to download full resolution via product page

Synthesis of 2-Nitro-2-butene via dehydration.

2-Bromo-2-methylbutane Major 2-Methyl-2-butene
(Example Substrate) (Zaitsev Product)
I——> Transition State v
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E2 elimination, a potential reaction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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